Cas no 1872803-66-1 (2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine)

• Product Name: 2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine
• CAS No: 1872803-66-1
• MF: C₉H₂₀F₂N₂
• MW: 194.265309333801
• CID: 5292443
• Update Time: 2025-07-08

2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(methyl)(pentan-3-yl)amine
• 2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine

• Inchi： 1S/C9H20F2N2/c1-4-8(5-2)13(3)7-9(10,11)6-12/h8H,4-7,12H2,1-3H3
• InChI Key： UUVMSUNOIVCPOD-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)C(CC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 136
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3

Additional information on 2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine

2,2-Difluoro-N'-Methyl-N'-Pentan-3-Ylpropane-1,3-Diamine: A Comprehensive Overview

The compound 2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine (CAS No. 1872803-66-1) is a fascinating molecule with unique structural and functional properties. This compound belongs to the class of diamines, which are widely used in various industrial and chemical applications. The presence of fluorine atoms at the 2-position of the propane backbone introduces distinct electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine in polymer synthesis. The molecule's ability to act as a crosslinking agent has been explored in the development of advanced polyurethanes and epoxy resins. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for high-performance applications in aerospace and automotive industries.

In the field of drug discovery, N'-methyl-N'-pentan-3-ylpropane-1,3-diamine derivatives have shown promise as bioisosteres. The substitution pattern and fluorination at the 2-position allow for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability. Researchers have reported that this compound can serve as a scaffold for designing molecules with improved therapeutic indices.

The synthesis of 2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine involves a multi-step process that includes fluorination and amine functionalization. Recent advancements in catalytic methods have enabled higher yields and better control over stereochemistry during the synthesis. These improvements are crucial for scaling up production to meet the growing demand from various industries.

From an environmental perspective, the ecological footprint of N'-methyl-N'-pentan-3-ylpropane-1,3-diamine has been a topic of interest. Studies indicate that its degradation products are less toxic compared to traditional diamines, suggesting its potential as an eco-friendly alternative in industrial processes.

In conclusion, CAS No. 1872803-66-1, or 2,2-difluoro-N'-methyl-N'-pentan-3-ylpropane-1,3-diamine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent research breakthroughs position it as a key player in the development of advanced materials and pharmaceuticals.